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Compound of Interest

3-(4-(Methylthio)phenyl)propanoic
Compound Name: d
aci

Cat. No.: B156610

CAS Number: 138485-81-1

This technical guide provides a comprehensive overview of 3-(4-
(Methylthio)phenyl)propanoic acid, including its chemical and physical properties, spectral
data, synthesis protocols, and a discussion of its potential biological significance within the
broader class of arylpropanoic acids. This document is intended for researchers, scientists, and
professionals in the field of drug development and chemical synthesis.

Chemical and Physical Properties

3-(4-(Methylthio)phenyl)propanoic acid is a sulfur-containing aromatic carboxylic acid. Its
key physicochemical properties are summarized in the table below.
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Property Value Source

CAS Number 138485-81-1 LookChem[1]

Molecular Formula C10H1202S PubChem|[2]

Molecular Weight 196.27 g/mol PubChem|[2]
3-(4-

IUPAC Name methylsulfanylphenyl)propanoi PubChem[2]
c acid

Appearance Light yellow powder LookChem|[3]

Melting Point 98-102 °C Sigma-Aldrich

Boiling Point Not available

Solubility Not available

XLogP3-AA 2.3 PubChem|[2]

Hydrogen Bond Donor Count 1 PubChem|[2]

Hydrogen Bond Acceptor

Count 2 PubChem[2]

Rotatable Bond Count 4 PubChem[2]

Spectral Data

Detailed spectral analysis is crucial for the identification and characterization of 3-(4-

(Methylthio)phenyl)propanoic acid. Below is a summary of the expected and reported

spectral data.
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Technique Data and Interpretation

The proton NMR spectrum is expected to show
characteristic signals for the aromatic protons
(two doublets in the aromatic region), the two
1H NMR _ , _
methylene groups of the propanoic acid chain
(likely complex multiplets or triplets), and a

singlet for the methylthio group.

The carbon-13 NMR spectrum will display

distinct signals for the carboxylic acid carbon,

the carbons of the aromatic ring (with different
13C NMR _ _ _

shifts for the substituted and unsubstituted

carbons), the two methylene carbons, and the

methyl carbon of the thioether group.

The infrared spectrum will be characterized by a
broad O-H stretching band for the carboxylic
acid, C-H stretching for the aromatic and

'R Spectroscopy aliphatic portions, a strong C=0 stretching
vibration for the carbonyl group, and C-S

stretching vibrations.

The mass spectrum should show a molecular
ion peak corresponding to the molecular weight
Mass Spectrometry of the compound. Fragmentation patterns would
likely involve the loss of the carboxylic acid
group and cleavage of the propanoic acid side

chain.

Experimental Protocols
Synthesis of 3-(4-(Methylthio)phenyl)propanoic Acid

A common method for the synthesis of 3-(arylthio)propanoic acids involves the reaction of a
substituted thiophenol with 3-chloropropanoic acid under basic conditions. The following is a
general procedure adapted from the literature for the synthesis of related compounds[4].

Materials:
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e 4-(Methylthio)phenol

¢ 3-Chloropropanoic acid

e Sodium hydroxide (NaOH)

» Ethanol

o Water

e Hydrochloric acid (HCI) for acidification

» Dichloromethane or other suitable organic solvent for extraction

Procedure:

A solution of sodium hydroxide in water is prepared in a reaction vessel.
o 4-(Methylthio)phenol is dissolved in ethanol and added to the sodium hydroxide solution.
e An aqueous solution of 3-chloropropanoic acid is then added to the reaction mixture.

o The mixture is stirred at room temperature or with gentle heating for several hours to allow
the reaction to proceed to completion.

 After the reaction is complete, the mixture is cooled and acidified with hydrochloric acid to
precipitate the product.

e The crude product is then collected by filtration and purified, typically by recrystallization from
a suitable solvent system to yield pure 3-(4-(Methylthio)phenyl)propanoic acid.

General Protocol for Spectral Analysis

 NMR Spectroscopy: *H and 3C NMR spectra are typically recorded on a 300 or 400 MHz
spectrometer. The sample is dissolved in a deuterated solvent such as chloroform-d (CDCIs)
or dimethyl sulfoxide-de (DMSO-ds), with tetramethylsilane (TMS) used as an internal
standard.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b156610?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» IR Spectroscopy: Infrared spectra are obtained using an FTIR spectrometer. The solid
sample can be analyzed as a KBr pellet, or a thin film can be prepared by dissolving the
compound in a volatile solvent and allowing it to evaporate on a salt plate.

o Mass Spectrometry: Mass spectra can be acquired using techniques such as electron
ionization (EI) or electrospray ionization (ESI), coupled with a suitable mass analyzer.

Biological Activity

Arylpropanoic acid derivatives are a well-known class of compounds with a wide range of
biological activities, most notably as non-steroidal anti-inflammatory drugs (NSAIDs)[5]. The
biological effects of many arylpropanoic acids are attributed to their inhibition of
cyclooxygenase (COX) enzymes, which are involved in prostaglandin synthesis[5].

While the broader class of arylpropanoic acids is extensively studied, specific biological data for
3-(4-(Methylthio)phenyl)propanoic acid is not widely available in the current literature.
Phenylpropionic acid itself, isolated from Streptomyces, has demonstrated antimicrobial activity
against various bacteria and fungi[1]. This suggests that derivatives such as 3-(4-
(Methylthio)phenyl)propanoic acid may also possess interesting biological properties that
warrant further investigation.

Given the structural similarity to other biologically active molecules, potential areas for future
research on this compound could include:

o Anti-inflammatory activity: Assessing its ability to inhibit COX-1 and COX-2 enzymes.
» Antimicrobial activity: Screening against a panel of pathogenic bacteria and fungi.
e Anticancer activity: Evaluating its cytotoxicity against various cancer cell lines.

Due to the lack of specific biological studies on 3-(4-(Methylthio)phenyl)propanoic acid, no
signaling pathways directly involving this compound can be depicted at this time.

Diagrams
Synthesis Workflow
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The following diagram illustrates the general workflow for the synthesis of 3-(4-
(Methylthio)phenyl)propanoic acid.

Base (e.g., NaOH)
Solvent (e.g., Ethanol/Water)
Stirring at RT or Heat

4-(Methylthio)phenol +
3-Chloropropanoic acid

Acidification (HCI)
Filtration/Extraction

Recrystallization

3-(4-(Methylthio)phenyl)propanoic acid

Click to download full resolution via product page

Caption: General synthesis workflow for 3-(4-(Methylthio)phenyl)propanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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